Cas no 2094517-61-8 (2-chloro-N-(4-fluorophenyl)-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide)

• Product Name: 2-chloro-N-(4-fluorophenyl)-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide
• CAS No: 2094517-61-8
• MF: C₁₃H₉ClF₄N₂O₂S
• MW: 368.734374761581
• CID: 6223142
• PubChem ID: 121579436
• Update Time: 2025-06-12

2-chloro-N-(4-fluorophenyl)-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z2234671641
• 2094517-61-8
• 2-chloro-N-(4-fluorophenyl)-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide
• EN300-26602858
• AKOS033814749

• Inchi： 1S/C13H9ClF4N2O2S/c1-20(9-4-2-8(15)3-5-9)23(21,22)10-6-7-11(13(16,17)18)19-12(10)14/h2-7H,1H3
• InChI Key： DXXNZIMABWTYRW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C(F)(F)F)N=1)S(N(C)C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 368.0009390g/mol
• Monoisotopic Mass: 368.0009390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-chloro-N-(4-fluorophenyl)-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide

Introduction to 2-Chloro-N-(4-Fluorophenyl)-N-Methyl-6-(Trifluoromethyl)pyridine-3-sulfonamide (CAS No. 2094517-61-8)

2-Chloro-N-(4-Fluorophenyl)-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 2094517-61-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in the development of pharmaceuticals, particularly in the treatment of various diseases such as cancer, inflammation, and infectious diseases.

The chemical structure of 2-chloro-N-(4-fluorophenyl)-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide is characterized by a pyridine ring substituted with a chloro group, a trifluoromethyl group, and a sulfonamide moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-chloro-N-(4-fluorophenyl)-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also been investigated for its anticancer potential. A study published in the Cancer Research journal demonstrated that 2-chloro-N-(4-fluorophenyl)-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The pharmacokinetic profile of 2-chloro-N-(4-fluorophenyl)-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. The compound is rapidly absorbed after oral administration and has a moderate plasma half-life, allowing for once-daily dosing regimens in clinical settings.

The safety profile of 2-chloro-N-(4-fluorophenyl)-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide has been evaluated in preclinical studies using animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to confirm these findings in human subjects.

The synthesis of 2-chloro-N-(4-fluorophenyl)-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide involves several steps, including the preparation of the pyridine scaffold, introduction of the chloro and trifluoromethyl groups, and formation of the sulfonamide moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 2-chloro-N-(4-fluorophenyl)-N-methyl-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 2094517-61-8) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development in the fields of medicinal chemistry and drug discovery. Ongoing research is expected to uncover additional applications and optimize its use as a therapeutic agent.